Cas no 898765-60-1 (7-(3-methoxyphenyl)-7-oxoheptanoic Acid)

• Product Name: 7-(3-methoxyphenyl)-7-oxoheptanoic Acid
• CAS No: 898765-60-1
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 1947190
• Update Time: 2025-06-09

7-(3-methoxyphenyl)-7-oxoheptanoic Acid Chemical and Physical Properties

Names and Identifiers

• 7-(3-methoxyphenyl)-7-oxoheptanoic Acid
• CTK5G4648
• AKOS016022480
• AG-H-64703
• KB-199744

• Inchi： 1S/C14H18O4/c1-18-12-7-5-6-11(10-12)13(15)8-3-2-4-9-14(16)17/h5-7,10H,2-4,8-9H2,1H3,(H,16,17)
• InChI Key： QAGAEXVSIVDMPT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)CCCCCC(=O)O

Computed Properties

• Exact Mass: 250.12100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 63.60000
• LogP: 2.91300

7-(3-methoxyphenyl)-7-oxoheptanoic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 7-(3-methoxyphenyl)-7-oxoheptanoic Acid

Professional Introduction to 7-(3-methoxyphenyl)-7-oxoheptanoic Acid (CAS No. 898765-60-1)

7-(3-methoxyphenyl)-7-oxoheptanoic Acid, identified by its unique Chemical Abstracts Service (CAS) number 898765-60-1, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a complex structure that includes a heptanoic acid backbone and a 3-methoxyphenyl substituent, has garnered attention for its potential applications in pharmaceutical development and synthetic chemistry.

The structure of 7-(3-methoxyphenyl)-7-oxoheptanoic Acid consists of a seven-carbon chain terminated by a carboxylic acid group, with an oxo group located at the seventh carbon. The presence of the 3-methoxyphenyl group introduces a hydroxyl group at the third position of the phenyl ring, which can influence the compound's solubility, reactivity, and biological interactions. This structural configuration makes it a versatile candidate for further investigation in various scientific domains.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules with similar structural motifs. The combination of a fatty acid-like moiety and an aromatic ring with methoxy substitution has been associated with several biological activities. For instance, studies have suggested that such compounds may exhibit anti-inflammatory, analgesic, and even neuroprotective effects. These findings are particularly intriguing given the increasing demand for novel therapeutic agents that can address complex diseases without significant side effects.

One of the most compelling aspects of 7-(3-methoxyphenyl)-7-oxoheptanoic Acid is its potential as a precursor in the synthesis of more complex molecules. The carboxylic acid group at one end of the molecule can be easily modified through various chemical reactions, such as esterification or amidation, allowing for the creation of derivatives with tailored properties. Similarly, the aromatic ring can undergo functionalization reactions like halogenation or alkylation, opening up numerous possibilities for structural diversification.

Recent advancements in computational chemistry have also enhanced our understanding of how 7-(3-methoxyphenyl)-7-oxoheptanoic Acid interacts with biological targets. Molecular docking studies have shown that this compound can bind to specific enzymes and receptors involved in metabolic pathways and signal transduction. These interactions are crucial for understanding its mechanism of action and for identifying potential therapeutic applications. For example, researchers have hypothesized that this molecule might interfere with inflammatory pathways by inhibiting key enzymes like COX-2 or LOX.

The synthesis of 7-(3-methoxyphenyl)-7-oxoheptanoic Acid presents both challenges and opportunities for synthetic chemists. The availability of high-quality starting materials and advanced catalytic systems has made it possible to produce this compound with high yield and purity. However, optimizing reaction conditions to minimize side products remains an important consideration. Recent developments in green chemistry have also encouraged the exploration of sustainable synthetic routes, such as biocatalysis or flow chemistry, which could improve the environmental footprint of its production.

From a commercial perspective, the demand for specialized intermediates like 7-(3-methoxyphenyl)-7-oxoheptanoic Acid is expected to grow as pharmaceutical companies continue to seek innovative compounds for drug development. The compound's unique structure and potential biological activities make it an attractive candidate for licensing or further development by biotechnology firms. Additionally, academic research institutions may utilize this molecule in their studies to gain insights into fundamental biological processes or to develop novel synthetic methodologies.

The future direction of research on 7-(3-methoxyphenyl)-7-oxoheptanoic Acid will likely involve interdisciplinary collaborations between chemists, biologists, and pharmacologists. By combining experimental data with computational modeling, researchers can accelerate the discovery process and identify new applications for this compound. Furthermore, exploring its derivatives could lead to the identification of even more potent or selective therapeutic agents.

In conclusion, 7-(3-methoxyphenyl)-7-oxoheptanoic Acid (CAS No. 898765-60-1) represents a promising area of investigation in chemical and biomedical research. Its unique structural features and potential biological activities make it a valuable asset for both academic research and industrial applications. As our understanding of its properties continues to expand, so too will its potential contributions to medicine and science.